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Cat. No.: B013928 Get Quote

Introduction

4-Trifluoroacetamidoaniline, also known as N-(4-aminophenyl)-2,2,2-trifluoroacetamide, is a

key building block in the synthesis of various pharmaceutical intermediates. The presence of

the trifluoroacetamide group serves as a protecting group for the aniline nitrogen, modulating

its reactivity and directing the regioselectivity of subsequent chemical transformations. This

allows for the controlled introduction of various functional groups onto the aromatic ring,

leading to the synthesis of complex molecules with therapeutic potential. This document

provides detailed application notes and protocols for the use of 4-trifluoroacetamidoaniline in

the synthesis of a brominated aniline derivative, a valuable intermediate in drug discovery.

Application: Synthesis of 4-Bromo-2-fluoroaniline
A key application of 4-trifluoroacetamidoaniline is in the synthesis of halogenated anilines,

which are common precursors for active pharmaceutical ingredients (APIs). The

trifluoroacetamide group deactivates the aniline ring to a lesser extent than a simple amino

group, allowing for more controlled halogenation reactions. For instance, 4-bromo-2-

fluoroaniline, an intermediate for various therapeutic agents, can be synthesized from a

fluorinated precursor via a bromination and deprotection sequence. While a direct synthesis

from 4-trifluoroacetamidoaniline is not explicitly detailed in the provided search results, a

plausible and analogous synthetic route can be constructed based on similar reactions.
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The following diagram illustrates the logical workflow for the synthesis of a brominated aniline

intermediate starting from a protected aniline derivative.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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